4-(3-Chloro-2-methylphenyl)-2-fluorobenzoic acid, 95%

• IUPAC Name: 4-(3-chloro-2-methylphenyl)-2-fluorobenzoic acid
• InChI: InChI=1S/C14H10ClFO2/c1-8-10(3-2-4-12(8)15)9-5-6-11(14(17)18)13(16)7-9/h2-7H,1H3,(H,17,18)
• InChI Key: KXBDIHRTUHUCJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C2=CC(=C(C=C2)C(=O)O)F
• Molecular Formula: C14H10ClFO2
• DSSTOX Substance ID: DTXSID60690269
• Molecular Weight: 264.68 g/mol
• CAS RN: 1261910-90-0

Description

4-(3-Chloro-2-methylphenyl)-2-fluorobenzoic acid (95%) is a synthetic organic compound with a wide range of applications in scientific research. It is a colorless crystalline solid with a molecular formula of C₉H₉ClFNO₂. This compound is primarily used as a reagent in organic synthesis and as a catalyst in various reactions. It is also used for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

Scientific Research Applications

4-(3-Chloro-2-methylphenyl)-2-fluorobenzoic acid (95%) has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in various reactions, and as a starting material for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. It is also used in the synthesis of various heterocyclic compounds, such as pyridines and quinolines. Additionally, it is used in the synthesis of various polymers, such as polyurethanes and polycarbonates.

Mechanism of Action

4-(3-Chloro-2-methylphenyl)-2-fluorobenzoic acid (95%) acts as a catalyst in various reactions. It is believed to act as a proton donor, donating a proton to the substrate molecule, which facilitates the reaction. This proton donation is believed to be the result of the compound's electron-withdrawing nature, which allows it to act as a Lewis acid.
Biochemical and Physiological Effects
4-(3-Chloro-2-methylphenyl)-2-fluorobenzoic acid (95%) is not known to have any direct biochemical or physiological effects. However, it is believed to be a potential irritant to the skin, eyes, and respiratory system. Additionally, it may cause allergic reactions in some individuals.

Advantages and Limitations for Lab Experiments

4-(3-Chloro-2-methylphenyl)-2-fluorobenzoic acid (95%) is a useful reagent in organic synthesis and can be used in a variety of laboratory experiments. One of the main advantages of this compound is its stability and low cost. Additionally, it is non-toxic and has a low vapor pressure, making it safe to use in the laboratory. However, it is important to note that this compound is an irritant and should be handled with caution.

Future Directions

The use of 4-(3-Chloro-2-methylphenyl)-2-fluorobenzoic acid (95%) in scientific research is expected to continue to grow in the future. It could potentially be used in the synthesis of new pharmaceuticals, agrochemicals, and other fine chemicals. Additionally, it could be used as a catalyst in the synthesis of various polymers, such as polyurethanes and polycarbonates. Finally, it could be used as a reagent in the synthesis of various heterocyclic compounds, such as pyridines and quinolines.

Synthesis Methods

4-(3-Chloro-2-methylphenyl)-2-fluorobenzoic acid (95%) can be synthesized using a variety of methods. One of the most common methods involves the reaction of 3-chloro-2-methylbenzoic acid and 2-fluorobenzoyl chloride. The reaction proceeds in the presence of anhydrous potassium carbonate as a catalyst. The product is isolated after the reaction is complete and purified by recrystallization.